Cas no 1337651-53-2 (2-amino(cyclopropyl)methyl-6-chloro-4-fluorophenol)

• Product Name: 2-amino(cyclopropyl)methyl-6-chloro-4-fluorophenol
• CAS No: 1337651-53-2
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 5581633
• PubChem ID: 129999106
• Update Time: 2025-06-11

2-amino(cyclopropyl)methyl-6-chloro-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(aminocyclopropylmethyl)-6-chloro-4-fluoro-
• EN300-1277089
• 1337651-53-2
• 2-[AMINO(CYCLOPROPYL)METHYL]-6-CHLORO-4-FLUOROPHENOL
• 2-amino(cyclopropyl)methyl-6-chloro-4-fluorophenol

• Inchi： 1S/C10H11ClFNO/c11-8-4-6(12)3-7(10(8)14)9(13)5-1-2-5/h3-5,9,14H,1-2,13H2
• InChI Key： LHZBAPALFDANMO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)C(C1CC1)N)F

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3(Predicted)
• Boiling Point: 303.3±37.0 °C(Predicted)
• pka: 7.76±0.50(Predicted)

Additional information on 2-amino(cyclopropyl)methyl-6-chloro-4-fluorophenol

Professional Introduction to 2-amino(cyclopropyl)methyl-6-chloro-4-fluorophenol (CAS No. 1337651-53-2)

2-amino(cyclopropyl)methyl-6-chloro-4-fluorophenol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1337651-53-2, represents a fascinating example of how structural modifications can lead to novel bioactive molecules. The presence of both amino and chloro substituents on a phenolic backbone, coupled with the incorporation of a cyclopropylmethyl group, endows this molecule with a distinct chemical profile that makes it a promising candidate for further investigation in medicinal chemistry.

The compound's molecular structure, characterized by a 6-chloro-4-fluorophenol core, is particularly noteworthy. The fluorine atom at the 4-position introduces electronic effects that can modulate the reactivity and binding affinity of the molecule, while the chlorine substituent at the 6-position provides additional opportunities for interaction with biological targets. These features are critical in the design of drugs that require precise targeting and minimal off-target effects.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in various disease pathways. The 2-amino(cyclopropyl)methyl moiety in this compound is particularly intriguing, as it suggests potential for interactions with both hydrophobic and polar regions of biological targets. This dual functionality could be leveraged to enhance binding affinity and selectivity, which are key factors in drug design.

One of the most exciting aspects of this compound is its potential application in the treatment of infectious diseases. Current research indicates that many pathogens have evolved mechanisms to evade traditional antibiotics, necessitating the development of novel therapeutic agents. The unique structural features of 2-amino(cyclopropyl)methyl-6-chloro-4-fluorophenol make it a compelling candidate for further exploration as an antimicrobial agent. Studies have shown that similar compounds can disrupt essential bacterial processes, leading to their growth inhibition or death.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly useful in constructing the desired framework. These methods allow for precise control over regiochemistry, ensuring that the final product retains its intended biological activity.

The pharmacokinetic properties of 2-amino(cyclopropyl)methyl-6-chloro-4-fluorophenol are also an area of active investigation. Understanding how a molecule behaves within an organism is crucial for determining its efficacy and safety profile. Preliminary studies suggest that this compound exhibits reasonable solubility and stability, which are important factors for drug development. Additionally, its metabolic pathways can be explored to identify potential side effects or interactions with other drugs.

In conclusion, 2-amino(cyclopropyl)methyl-6-chloro-4-fluorophenol represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.